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Compound of Interest

Compound Name: Covi-ox

Cat. No.: B120575

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide explores the composition of Covi-ox®, a range of natural mixed
tocopherol antioxidants, and its significant impact on the oxidative stability of various products.
This document provides a comprehensive overview of the chemical makeup of different Covi-
ox® formulations, their mechanism of action in preventing lipid peroxidation, and quantitative
data from key analytical methods used to assess their efficacy. Detailed experimental protocols
for these methods are also provided to facilitate replication and further research.

Composition of Covi-ox® Formulations

Covi-ox® products are derived from edible vegetable oils and contain a mixture of natural
tocopherol isomers (a, 3, y, and d), which act as potent antioxidants. The specific composition
and total tocopherol content vary across the different formulations, allowing for tailored
applications depending on the product matrix and desired shelf-life. The following table
summarizes the composition of common Covi-ox® grades based on available technical data
sheets.

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b120575?utm_src=pdf-interest
https://www.benchchem.com/product/b120575?utm_src=pdf-body
https://www.benchchem.com/product/b120575?utm_src=pdf-body
https://www.benchchem.com/product/b120575?utm_src=pdf-body
https://www.benchchem.com/product/b120575?utm_src=pdf-body
https://www.benchchem.com/product/b120575?utm_src=pdf-body
https://www.benchchem.com/product/b120575?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b120575?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory
Check Availability & Pricing

Total

Formulation Tocopherols

Typical
Tocopherol

Physical Form

Key Features

(min.) Composition
Spray-dried onto
14% d-alpha, 2% gum acacia for
Water-
) d-beta, 60% d- ) ) water
Covi-ox® T-30 P 300 mg/g dispersible ) o
gamma, 24% d- dispersibility.[1]
powder[1]
delta[1] Ideal for dry
mixes.
High in non- ) )
Suitable for skin
. alpha- . . .
Covi-ox® T-50 C 500 mg/g Viscous oil and hair care
tocopherols
products.[2]
(approx. 80%)
o Excellent carry-
] High in non- )
Covi-ox® T-70 Clear, brownish- through effect,
700 mg/g alpha- . : . L
EU red viscous oil[3]  miscible with oils
tocopherols
and fats.[4]
Highl
High in non- il
concentrated for
_ alpha- _ _
Covi-ox® T-90 C 900 mg/g Viscous 0il[6] potent
tocopherols o
( 80%)[5] antioxidant
approx. ()
PP activity.[5]

Mechanism of Action: Inhibition of Lipid

Peroxidation

Lipid peroxidation is a primary mechanism of quality deterioration in many products, leading to

rancidity, off-flavors, and the degradation of essential nutrients. This process is a free-radical

chain reaction involving three stages: initiation, propagation, and termination.

Covi-ox®, with its high content of mixed tocopherols, effectively inhibits lipid peroxidation by

acting as a free radical scavenger, primarily during the propagation phase. The phenolic

hydroxyl group on the chromanol ring of the tocopherol molecule donates a hydrogen atom to

lipid peroxyl radicals, converting them into more stable hydroperoxides and breaking the chain
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reaction. The resulting tocopheroxyl radical is relatively stable and does not readily propagate

the chain reaction.

The following diagram illustrates the lipid peroxidation signaling pathway and the point of

intervention by Covi-ox®.
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Lipid Peroxidation and Covi-ox® Mechanism of Action
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Covi-ox®: A Technical Guide to Composition and
Oxidative Stability]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b120575#covi-ox-composition-and-its-effect-on-
oxidative-stability]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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